BENGHE Foundational & Exploratory

Check Availability & Pricing

"molecular weight and formula of 4,4'-
Methylenebis(2,6-dimethylaniline)"

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

4,4'-Methylenebis(2,6-
Compound Name:
dimethylaniline)

Cat. No.: B1266024

Technical Guide: 4,4'-Methylenebis(2,6-
dimethylaniline)

An Examination of its Core Chemical and Physical Properties for Research and Development

Abstract

This technical guide provides a detailed examination of 4,4'-Methylenebis(2,6-
dimethylaniline), a key aromatic amine used in various industrial applications, including
polymer chemistry and as a curing agent. This document serves as a comprehensive resource
for researchers, chemists, and drug development professionals, detailing its fundamental
properties, including chemical formula, molecular weight, and key physicochemical
characteristics. Furthermore, it outlines essential safety and handling protocols to ensure its
proper use in a laboratory setting.

Chemical Identity and Molecular Structure

4,4'-Methylenebis(2,6-dimethylaniline), also known as Bis(4-amino-3,5-
dimethylphenyl)methane, is an aromatic amine characterized by two 2,6-dimethylaniline units
linked by a methylene bridge at the para-position.

Key Identifiers:
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Chemical Name: 4,4'-Methylenebis(2,6-dimethylaniline)

Common Synonyms: 4,4'-Methylenebis(2,6-xylidine), MBDA

CAS Number: 4073-98-7

EC Number: 223-786-9[1]

The molecular structure is fundamental to its chemical behavior. The presence of two primary
amine (-NH2) groups and four methyl (-CH3) groups on the aromatic rings dictates its reactivity,
steric hindrance, and potential as a monomer or curing agent.

Caption: Molecular structure of 4,4'-Methylenebis(2,6-dimethylaniline).

Chemical Formula and Molecular Weight

The empirical and molecular formula of a compound is a cornerstone of its chemical identity,
essential for stoichiometric calculations, reaction planning, and analytical characterization.

2.1. Molecular Formula

The molecular formula for 4,4'-Methylenebis(2,6-dimethylaniline) is C17H22N2. This formula is
derived from its structure, which consists of:

Two CeH2 aromatic rings (12 Carbon, 4 Hydrogen)

Four methyl (CHs) groups (4 Carbon, 12 Hydrogen)

One methylene (CHz) bridge (1 Carbon, 2 Hydrogen)

Two amine (NHz) groups (2 Nitrogen, 4 Hydrogen)
Summing these components confirms the overall atomic count.

2.2. Molecular Weight

The molecular weight is a critical parameter for converting between mass and moles, essential
for preparing solutions of known concentrations and for analytical techniques like mass
spectrometry.
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Parameter Value Source
Molecular Weight 254.37 g/mol [1]
Linear Formula CH2[CeH2(CH3)2NH2]2 [1]

This value is calculated by summing the atomic weights of all constituent atoms (17 carbons,
22 hydrogens, and 2 nitrogens) using standard atomic weight values. For high-resolution mass
spectrometry, the monoisotopic mass is a more precise measure, reflecting the mass of the
molecule with the most abundant isotopes of each element.

Physicochemical Properties

Understanding the physicochemical properties is crucial for predicting the behavior of the
compound in various experimental conditions, including its solubility, stability, and physical

State.
Property Value Notes
Appears as a slightly beige
Physical State Solid pP gty beig
solid.
) ) This is a key indicator of purity.
Melting Point 121-123 °C o
Should be kept dry and
Storage Temperature 10°C - 25°C

protected from light.

The relatively high melting point is consistent with its symmetric, aromatic structure which
allows for efficient crystal packing.

Safety, Handling, and Storage

Proper handling of 4,4'-Methylenebis(2,6-dimethylaniline) is imperative to ensure laboratory
safety. This compound is classified with several hazards that necessitate careful management.

4.1. Hazard Classification
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According to the Globally Harmonized System (GHS), this chemical is associated with the
following hazards:

Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if
inhaled[1].

Skin Irritation: Causes skin irritation[1].

Eye Irritation: Causes serious eye irritation[1].

Specific Target Organ Toxicity: May cause respiratory irritation[1].
Signal Word: Warning[1]

4.2. Recommended Handling Protocols

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood to minimize inhalation exposure.

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

o Respiratory Protection: If dust is generated, use an N95-type dust mask or a respirator
that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements[2].

o Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

o General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area. Remove contaminated clothing and wash it before reuse[2].

4.3. Storage

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area away
from incompatible substances[2]. Proper storage is essential to maintain its chemical integrity
and prevent degradation.
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Conclusion

4,4'-Methylenebis(2,6-dimethylaniline) is a well-defined chemical compound with the formula
C17H22N2 and a molecular weight of 254.37 g/mol . Its identity is confirmed by its CAS number
4073-98-7. This guide has provided the foundational chemical and physical data necessary for
its effective and safe use in research and development. Adherence to the outlined safety
protocols is critical for mitigating the risks associated with its handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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